Europium;molybdenum;sulfanylidenetin

• CAS No.: 63440-04-0
• Molecular Formula: EuMoSSn
• Molecular Weight: 398.69 g/mol
• IUPAC Name: europium;molybdenum;sulfanylidenetin
• InChI: InChI=1S/Eu.Mo.S.Sn
• InChI Key: SNGCPBROEURXDJ-UHFFFAOYSA-N
• Canonical SMILES: S=[Sn].[Mo].[Eu]

Description

Europium (Eu) and molybdenum (Mo) are critical elements in advanced materials, particularly in catalysis, luminescence, and nuclear applications. The term "Europium;molybdenum;sulfanylidenetin" likely refers to a compound or composite involving europium, molybdenum, and a sulfanylidene (S=) group. Evidence suggests this could encompass:

• Europium-doped molybdenum oxides/sulfides: Eu³⁺ ions integrated into molybdenum-based matrices, such as Fe₀.₅Gd₀.₅(MoO₄)₁.₅:Eu³⁺, where europium enhances luminescent or magnetic properties .
• Composite adsorbents: MoS₂ modified with surfactants (e.g., sodium dodecyl sulfate) to adsorb europium ions (Eu³⁺) from aqueous solutions .
• Electrochemical systems: Europium reduction on molybdenum electrodes in molten salts, relevant to nuclear fuel reprocessing .

Key structural and functional features include:

• Coordination geometry: Mo in tetrahedral coordination (e.g., MoO₄²⁻) with slight lattice expansion (~0.02 Å Mo–O bond elongation) upon Eu³⁺ doping .
• Adsorption mechanisms: pH-dependent uptake of Eu³⁺ (optimal at pH 5) and MoO₄²⁻ (optimal at pH 3) due to ionic speciation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of europium;molybdenum;sulfanylidenetin involves multiple steps, typically starting with the preparation of europium and molybdenum precursors. One common method is the sol-gel process, where metal alkoxides are hydrolyzed and condensed to form a gel, which is then dried and calcined to obtain the final compound . Another method involves the reduction of europium and molybdenum oxides with sulfur at high temperatures in an inert atmosphere .

Industrial Production Methods

Industrial production of this compound may involve large-scale sol-gel processes or carbothermic reduction methods. These processes are optimized for high yield and purity, often requiring precise control of temperature, pressure, and reactant ratios .

Chemical Reactions Analysis

Types of Reactions

Europium;molybdenum;sulfanylidenetin undergoes various chemical reactions, including oxidation, reduction, and substitution. The compound can be oxidized to form higher oxidation state products or reduced to form lower oxidation state products . Substitution reactions may involve the replacement of sulfur with other chalcogens or halogens.

Common Reagents and Conditions

Common reagents used in these reactions include oxygen, hydrogen, halogens, and various reducing agents such as carbon or metal hydrides. Reaction conditions often involve high temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce europium and molybdenum oxides, while reduction may yield lower oxidation state sulfides .

Scientific Research Applications

Europium;molybdenum;sulfanylidenetin has a wide range of scientific research applications:

Chemistry: Used as a catalyst in various organic and inorganic reactions due to its unique electronic properties.

Medicine: Investigated for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Utilized in the production of advanced materials, including luminescent devices and electronic components.

Mechanism of Action

The mechanism of action of europium;molybdenum;sulfanylidenetin involves its interaction with molecular targets through its unique electronic and structural properties. Europium’s luminescent properties are exploited in imaging applications, while molybdenum’s catalytic activity is utilized in various chemical reactions . The sulfur component plays a crucial role in stabilizing the compound and facilitating electron transfer processes .

Comparison with Similar Compounds

Structural and Thermodynamic Properties

Compound	Coordination Geometry	Key Structural Parameter	Thermodynamic Behavior	Reference
Eu-doped MoO₄²⁻ matrices	Mo: Tetrahedral	Mo–O distance: 1.79 ± 0.01 Å (doped) vs. 1.77 ± 0.01 Å (undoped)	Unit cell expansion due to Eu³⁺ doping
EuS (Europium sulfide)	Eu: Cubic (NaCl-type)	Eu–S distance: ~2.9 Å	High melting point (~2200°C), ferromagnetic below 16.6 K
MoS₂ composites	Mo: Trigonal prismatic	Interlayer spacing: ~6.2 Å	High thermal stability; exfoliation enhances surface area

Key Observations :

• Eu doping in molybdenum oxides introduces minimal structural distortion, preserving the host matrix’s integrity .
• EuS exhibits distinct magnetic properties absent in Eu-Mo composites, highlighting the role of sulfide vs. oxide/sulfate matrices .

Adsorption Performance

Material	Target Ion	Max Adsorption Capacity (mg/g)	Optimal pH	Mechanism	Reference
MoS₂/BC composite	U(VI), Eu(III)	~350 (U), ~280 (Eu)	5.0 (Eu), 3.0 (Mo)	Surface complexation, ion exchange
GO-Maghemite-Chitosan	Eu(III)	~210	5.0	Chelation with –NH₂, –OH groups
SDS-Modified MoS₂	Eu(III)	~320	5.0	Electrostatic attraction

Key Observations :

• MoS₂-based composites outperform graphene oxide hybrids in Eu³⁺ adsorption due to higher sulfur content and redox activity .
• pH governs ion speciation: Eu³⁺ adsorbs as cations, while MoO₄²⁻ requires acidic conditions to avoid competition with OH⁻ .

Electrochemical and Thermal Behavior

System	Key Feature	Observation	Reference
Eu³⁺ in FLINAK/Mo electrode	Reduction potential near melt decomposition	Eu³⁺ → Eu⁰ occurs at -2.1 V (vs. Ag/AgCl)
Cu–Eu liquid alloys	Enthalpy of mixing (ΔHmix)	ΔHmix = -8.2 kJ/mol (xEu = 0.3)
MoS₂ thermal stability	Decomposition temperature	Stable up to ~450°C in inert atmospheres

Key Observations :

• Europium’s volatility (vapor pressure ~10³ Pa at 1300 K) complicates high-temperature applications, unlike molybdenum’s refractory nature .
• In molten salts, europium reduction is feasible on Mo electrodes, unlike other lanthanides (Nd, Gd), highlighting its unique electrochemical behavior .

Industrial and Environmental Relevance

Aspect	Europium-Molybdenum Systems	Comparators (e.g., EuS, MoO₃)
Supply Risk	Moderate (Mo: DFP = 13%; Eu: China-dominated)	High for Eu (geopolitical constraints)
Applications	Nuclear waste adsorption, luminescent materials	EuS: Magnetic storage; MoO₃: Catalysis
Environmental Impact	Low Mo leaching at neutral pH	EuS: Stable under reducing conditions